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Compound of Interest

Compound Name: 2-Cyanophenothiazine

Cat. No.: B030674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Cyanophenothiazine (CAS No: 38642-74-9), a key intermediate in the

synthesis of various pharmaceutical compounds. This document is intended to serve as a

valuable resource for researchers, scientists, and professionals involved in drug development

and organic synthesis.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 2-Cyanophenothiazine,

compiled from various sources. These values are essential for understanding the compound's

behavior in different chemical and biological environments.
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Property Value Source(s)

Molecular Formula C₁₃H₈N₂S [1][2][3][4][5][6][7]

Molecular Weight 224.28 g/mol [3][5][6][7][8][9][10]

Appearance
Yellowish to amber to greenish

crystalline powder
[1][2][6][8][11]

Melting Point
177-181 °C, 191-193 °C, 191-

194 °C, 204 °C
[1][2][3][5][6][8][9][12]

Boiling Point (Predicted) 427.6 ± 34.0 °C at 760 mmHg [4][5][8][9][12]

Density (Predicted) 1.38 ± 0.1 g/cm³ [4][5][8][9][12]

Solubility

Soluble in chloroform,

anhydrous ethanol, and

dimethyl sulfoxide; slightly

soluble in water.

[5][8][12][13]

pKa (Predicted) -3.04 ± 0.20 [5][8][9][12]

LogP (Predicted) 3.87 (XLOGP3), 2.14 (iLOGP) [9][13]

Vapor Pressure (Predicted) 1.62E-07 mmHg at 25°C [4][8]

Flash Point (Predicted) 212.4 °C [4][8]

Refractive Index (Predicted) 1.742 [4][8]

Experimental Protocols
Detailed experimental procedures are crucial for the replication and validation of scientific

findings. Below are methodologies for the synthesis of 2-Cyanophenothiazine and general

protocols for the determination of its key physicochemical properties.

Synthesis of 2-Cyanophenothiazine
A common method for the synthesis of 2-Cyanophenothiazine involves the reaction of 2-

chlorophenothiazine with a cyanide source.[14][15][16]
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Materials:

2-chlorophenothiazine

Copper(I) cyanide

N-methylpyrrolidinone (NMP) or other high-boiling organic solvent

Water

Sodium cyanide (for quenching)

Ethyl acetate

Ethanol

Activated charcoal

Hyflo (or other filter aid)

Procedure:

A mixture of 2-chlorophenothiazine, copper(I) cyanide, and N-methylpyrrolidinone is heated

at reflux for several hours.[14]

The reaction mixture is then cooled and quenched with water. Sodium cyanide may be

added at this stage.[14]

The crude product is extracted with an organic solvent, such as ethyl acetate.[14]

The combined organic layers are washed with water.[14]

The organic solution is dried and the solvent is removed by rotary evaporation to yield the

crude 2-Cyanophenothiazine.[14]

Purification of the crude product is achieved by recrystallization. This typically involves

dissolving the solid in a hot solvent like ethanol, treating with activated charcoal to remove
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colored impurities, filtering the hot solution through a filter aid, and then allowing the solution

to cool to induce crystallization.[14]

The purified yellow crystals of 2-Cyanophenothiazine are collected by filtration and dried.

[14]

Determination of Physicochemical Properties
Standard laboratory techniques are employed to determine the physicochemical properties of

organic compounds like 2-Cyanophenothiazine.

Melting Point Determination: The melting point can be determined using a melting point

apparatus.[17] A small amount of the crystalline solid is packed into a capillary tube and heated

in the apparatus. The temperature range over which the solid melts is recorded.[17]

Boiling Point Determination (for liquids): While 2-Cyanophenothiazine is a solid at room

temperature, a general method for determining the boiling point of an organic liquid involves

simple distillation.[17] The liquid is heated in a flask, and the temperature of the vapor that

distills is measured.[17] For high-boiling point solids, specialized techniques would be required.

Solubility Determination: A qualitative assessment of solubility can be performed by adding a

small amount of 2-Cyanophenothiazine to a test tube containing the solvent of interest (e.g.,

water, ethanol, chloroform).[18] The mixture is agitated, and the degree of dissolution is

observed. For quantitative measurements, a saturated solution is prepared, and the

concentration of the dissolved solute is determined using an appropriate analytical method.

Visualizations
The following diagrams illustrate key processes related to 2-Cyanophenothiazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sanjeevanpharma.com [sanjeevanpharma.com]

2. 2-Cyano Phenothiazine Manufacturer, Supplier from Aurangabad [anjalilabs.co.in]

3. parchem.com [parchem.com]

4. phenothiazine-2-carbonitrile | 38642-74-9 [chemnet.com]

5. 2-Cyano-phenothiazine | 38642-74-9 [chemicalbook.com]

6. 2-Cyanophenothiazine | 38642-74-9 Manufacturer & Supplier [finocurelaboratories.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b030674?utm_src=pdf-body-img
https://www.benchchem.com/product/b030674?utm_src=pdf-custom-synthesis
https://www.sanjeevanpharma.com/2-cyano-phenothiazine
https://www.anjalilabs.co.in/2-cyano-phenothiazine.htm
https://parchem.com/chemical-supplier-distributor/2-cyanophenothiazine-085047
https://www.chemnet.com/cas/en/38642-74-9/2-Cyanophenothiazine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0371469.htm
https://www.finocurelaboratories.com/2-cyanophenothiazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. scbt.com [scbt.com]

8. chembk.com [chembk.com]

9. echemi.com [echemi.com]

10. 2-Cyano-phenothiazine | Drug Information, Uses, Side Effects, Pharma intermediate
Chemistry | PharmaCompass.com [pharmacompass.com]

11. haihangchem.com [haihangchem.com]

12. 2-Cyano-phenothiazine | 38642-74-9 [amp.chemicalbook.com]

13. 38642-74-9|2-Cyano-phenothiazine| Ambeed [ambeed.com]

14. prepchem.com [prepchem.com]

15. CN105175355A - Preparation method of 2-cyanophenothiazine - Google Patents
[patents.google.com]

16. CN1583732A - Preparation of 2-cyanophenthiazine - Google Patents
[patents.google.com]

17. chem.libretexts.org [chem.libretexts.org]

18. amherst.edu [amherst.edu]

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
2-Cyanophenothiazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030674#physicochemical-properties-of-2-
cyanophenothiazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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